Cas no 79584-03-5 (4-(azidomethyl)benzoic acid)

• Product Name: 4-(azidomethyl)benzoic acid
• CAS No: 79584-03-5
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD22390649
• CID: 2802413
• PubChem ID: 20505470
• Update Time: 2025-07-22

4-(azidomethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(azidomethyl)benzoic acid
• QWRURNUFBGDSDL-UHFFFAOYSA-N
• Benzoic acid, 4-(azidomethyl)-
• HY-151854
• SCHEMBL13710787
• MFCD22390649
• DTXSID10608218
• 4-(azidomethyl) benzoic acid
• DA-49653
• 4-azidomethyl benzoic acid
• FA168618
• 815-362-2
• p-azidomethylbenzoic acid
• 79584-03-5
• ALBB-029836
• AKOS018642073
• EN300-174518
• DTXCID00558975
• F80639
• CS-0620340
• F2135-1182
• STL192380

• MDL： MFCD22390649
• Inchi： 1S/C8H7N3O2/c9-11-10-5-6-1-3-7(4-2-6)8(12)13/h1-4H,5H2,(H,12,13)
• InChI Key： QWRURNUFBGDSDL-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(CN=[N+]=[N-])=CC=1)=O

Computed Properties

• Exact Mass: 177.053826475Da
• Monoisotopic Mass: 177.053826475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(azidomethyl)benzoic acid

Introduction to 4-(azidomethyl)benzoic acid (CAS No. 79584-03-5)

4-(azidomethyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 79584-03-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzoic acid derivatives, characterized by the presence of an azido functional group and a methyl substituent at the para position relative to the carboxylic acid moiety. The unique structural features of 4-(azidomethyl)benzoic acid make it a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

The molecular structure of 4-(azidomethyl)benzoic acid consists of a benzene ring substituted with a carboxylic acid group at one position and an azidomethyl group at another. This configuration imparts distinct reactivity, making it a valuable building block for constructing more complex molecules. The azido group, in particular, is known for its ability to participate in various chemical transformations, including nucleophilic substitution reactions, which are widely utilized in medicinal chemistry for the synthesis of pharmacophores.

In recent years, 4-(azidomethyl)benzoic acid has been extensively studied for its potential applications in drug discovery and development. One of the most compelling areas of research involves its use as a precursor in the synthesis of heterocyclic compounds. Heterocycles are fundamental structural motifs in many therapeutic agents, and their efficient construction often relies on innovative synthetic strategies. The azido functionality in 4-(azidomethyl)benzoic acid provides a convenient handle for introducing nitrogen-containing heterocycles, such as pyridines and pyrimidines, which are prevalent in biologically active compounds.

Recent advancements in transition-metal-catalyzed cross-coupling reactions have further highlighted the utility of 4-(azidomethyl)benzoic acid. These reactions, particularly palladium-catalyzed processes like Buchwald-Hartwig amination and Heck coupling, have revolutionized the way complex molecular architectures are assembled. By leveraging the reactivity of the azido group, researchers have been able to construct intricate scaffolds that mimic natural products and lead compounds with high precision. This has opened up new avenues for the discovery of novel therapeutic agents targeting various diseases.

The pharmaceutical industry has also explored the use of 4-(azidomethyl)benzoic acid in the development of anti-inflammatory and analgesic drugs. The benzoic acid moiety is well-known for its pharmacological properties, and modifications at the para position can significantly influence biological activity. For instance, studies have demonstrated that derivatives of 4-(azidomethyl)benzoic acid exhibit promising anti-inflammatory effects by modulating key signaling pathways involved in inflammation. These findings underscore the importance of this compound as a scaffold for drug design.

Moreover, 4-(azidomethyl)benzoic acid has found applications in materials science, particularly in the synthesis of functional polymers and coatings. The azido group can be selectively polymerized or incorporated into polymer backbones through controlled reactions, leading to materials with enhanced properties such as biodegradability and stimuli responsiveness. Such materials are increasingly relevant in fields like biomedicine and environmental science, where tailored chemical properties are essential.

The synthesis of 4-(azidomethyl)benzoic acid itself is an intriguing challenge that has been addressed through multiple methodologies. Traditional approaches involve multi-step sequences starting from commercially available benzoic acid derivatives. However, recent reports have highlighted more efficient synthetic routes that minimize waste and improve yields. These methods often employ catalytic systems that enhance reaction efficiency while maintaining high selectivity, aligning with green chemistry principles.

In conclusion,4-(azidomethyl)benzoic acid (CAS No. 79584-03-5) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative molecular architectures. As our understanding of chemical transformations continues to evolve,4-(azidomethyl)benzoic acid is poised to play an even greater role in shaping the future of chemical research and drug discovery.